This article compares the dyeing of cellulose diacetate (cellulose-based) and polyester fabrics using supercritical carbon dioxide (SC-CO2) and aqueous media. The benefits of dyeing in SC-CO2 were clearly demonstrated in laboratory-based and pilot-scale studies in terms of increased colour strength, uniformity, fastness and the absence of auxiliaries such as dispersing agents or surfactants. In addition, the “super-levelling” nature of the SC-CO2 medium was demonstrated in the reprocessing of polyester “waste textile” and the re-use of the “locked-in waste” colourant. The SC-CO2 processing medium can be utilised to accurately colour “multiple life” polyester and cellulose acetate uniformly and to creatively tie-dye polyester and cellulose acetate fabrics. Through SC-CO2 fluid technology, we can envisage a viable waterless circular manufacturing and recycling/remanufacturing framework for the predominantly polyester global fibre market coupled to the sustainably sourced, biodegradable cellulose diacetate as a replacement for cotton. The key technical and commercial advantages being the use of a single solvent dye class for both polyester and the cellulose diacetate, saving on energy costs, integrated simpler processing, reduced water usage and associated efficient recycling. Further, repositioning the cellulosic fibre industry towards using sustainable forests is attractive in terms of improved land, water and environmental management.

This study investigates the structures produced by blending ligno-cellulosic (ramie fibre, Boehmeria nivea L.) and protein fibres (mulberry silk, Bombyx Mori) with dissimilar mechanical properties. Ramie fibre, used for blending, is a ligno-cellulosic fibre with very high tenacity but low elongation. On the other hand, silk (mulberry) fibre has lower tenacity with better elongation. Blended fibrous structures have shown satisfactory tensile strength and elongation, while other physical properties, such as coefficient of friction, brightness and flexural rigidity, have also been improved. Technical findings revealed that the coefficient of friction reduced from 0.79 to 0.48 and specific work of rupture improved from 2.3 to 3.43 mJ/tex after incorporation of silk in the ligno-cellulosic fibre strand. Blended yarn cross-sectional images showed that finer silk fibres came to the surface, whereas the comparatively coarser cellulose-based ramie fibre migrated to the core. Atomic force microscopy of the blend structure was examined to assess the roughness and uniformity of the surface. Fourier Transform–infrared spectroscopy analysis verified the presence of amide groups (associated with silk fibre) and glucose ring groups (associated with the cellulose of Ramie fibre) in the same graph. In addition, innovative techniques of simultaneous coloration of the developed blends are also proposed scientifically.

Disperse dyes do not contain water-soluble groups and are difficult to dissolve in water, so they cannot be directly formulated into dyeing liquor. In the current dyeing process, the solubility of disperse dyes is mainly improved by adding dispersants. However, dispersants are not absorbed by fibres and survive in the dyeing effluent, aggravating the pollution of water bodies and causing difficulties in treatment. Therefore, the development of a novel, eco-friendly dyeing approach is important to overcome these problems. Herein, for the purpose of improving the solubility of disperse dyes and reducing the dosage of dispersants, a deep eutectic solvent consisting of choline chloride/ethylene glycol was employed instead of dispersant to dissolve CI Disperse Blue 79 and CI Disperse Red 343, thus forming liquid disperse dyes. The results show that both CI Disperse Blue 79 and CI Disperse Red 343 were well dissolved in choline chloride/ethylene glycol with excellent stability, and the dissolution behaviour was strongly associated with the dissolution temperature and time. Moreover, polyester fabrics can be dyed successfully with liquid disperse dyes, and it was observed that the K/S value and rubbing fastness were evidently improved at the same dyeing temperature with unchanged colour characteristics, and a higher K/S value could still be obtained by lowering the dyeing temperature. This work establishes a green dyeing process, which reduces dyeing costs and meets the demand for environmental protection. It is also expected to realise the liquid state of disperse dyes, which will help to promote the further development of textile dyeing.

In this study, the ecological dyeing process of wool fabrics was investigated. Wool fabric samples were treated with atmospheric pressure plasma-jet and corona discharge plasma to modify the surface to make the process sustainable and greener. The samples were dyed with the aqueous extract procured from the powdered roots of Rubia tinctorum L. (madder) using the ultrasonic-assisted method. Scanning electron microscopy and Fourier Transform–infrared analysis were performed to investigate the effect of plasma treatment on the physical and chemical properties of wool fibres. The effects of plasma treatment type, plasma treatment parameters and the duration of dyeing on colorimetric and fastness properties were investigated. The etching of the wool fibre surface and roughness after plasma treatment were proven with scanning electron microscopy images. The Fourier Transform–infrared spectra showed that no significant differences in the functional groups of wool fibre occurred after plasma treatment. The experimental results proved that plasma treatment parameters and dyeing time had an effect on the colorimetric and fastness properties of the samples. Furthermore, an artificial neural network model was proposed for estimating the dyeing properties of wool fabrics, namely, L, a, b, K/S, colour change, rubbing fastness (dry) and rubbing fastness (wet). The experimental results show that the proposed model achieves regression values greater than 0.97 for all dyeing properties. The proposed model is successful and can be efficiently used for estimating the dyeing characteristics of wool fabrics.

The stability of water-based pigment dispersions is a key factor in determining their utility in ink-jet applications, and the appropriate choice of dispersant plays a special role. Among the pigment formulations tested to date, literature data on magenta pigments are very limited. Thus, the goal of this work was to study the influence of the type and loading of dispersants on the quality and stability of quinacridone magenta pigment dispersions. Three different commercially available dispersants were tested: (1) a cationic styrene-maleic anhydride copolymer, (2) an anionic polyacrylate, and (3) a nonionic alkyl ethoxylate. Pigment and dispersing agents were analysed using the Fourier Transform–infrared method. The stability of pigment dispersions was determined by comparative studies of changes in the pigment particle size, viscosity, pH, filtration time, optical density and gloss during the accelerated ageing test. Moreover, Turbiscan AGS and LUMiFuge analysers were used for evaluations of the instability of the dispersions. The properties of each dispersing agent affected the performances of the different dispersants. The highest stability for the pigment formulations was provided using the nonionic dispersant (small particle size, < 60 nm; the lowest viscosity < 60 mPa·s at the optimal dispersant content; favourable results of the filtration test; the highest pigment dispersability, proven by optical density and gloss). The Turbiscan AGS and LUMiFuge results indicated that the stability of all tested quinacridone magenta pigment dispersions was excellent (Turbiscan Stability Index values below three, and no significant differences in transmission profiles, respectively). However, it was found that the measurement results were influenced by the viscosity of the formulations.

The application of metal mordants is usually necessary in dyeing of wool with natural dyes to improve the dye exhaustion and fastness properties. The majority of metal salts generally used as mordants are considered as toxic and it is important to find replacements for them. Plant sources with high content of tannins are good candidates as bio-mordant or colourant to overcome this drawback. In this study, the waste fallen leaves of pomegranate tree were used as a source of natural dye for the eco-friendly dyeing of wool fabric without the use of metal mordants. The dyeing process variables including dye concentration, dyebath pH, and temperature were optimised using response surface methodology to obtain the highest colour strength. The colour strength was increased by increasing the natural dye powder up to 100%owf while the optimum pH and dyebath temperature were 4 and 100°C, respectively. The sample dyed under the optimal condition exhibited good fastness properties against washing and light. This study approved the potential of Punica granatum fallen leaves for the dyeing of wool without any mordant, while high fastness properties were obtained.

A simple, low-cost and portable sensor for colorimetric determination of As(III) was developed. The sensing is carried out using a microcentrifuge tube as a mini-reactor, where an Fe(III)-1,10-phenanthroline doped polyvinyl alcohol thin film is cast on the underside of the cap. Once Fe(III)-1,10-phenanthroline is reduced by arsine gas generated in situ from As(III), yielding the Fe(II)-1,10-phenanthroline complex, the red coloured product can be detected using colour analysis software. The As(III) content is then determined based upon the colour intensity of Fe(II)-1,10-phenanthroline on the film. Experimental conditions were optimised, and parameters affecting the complex formation and arsenic speciation were investigated. The method developed proved to be a selective colorimetric sensor for As(III). More significantly, the device could be directly used to detect As(III) in the field without any sample preparation requirements. The recovery for industrial wastewater and groundwater was found to be 97.5%-104.0%. Hence, the thin film-based test kit is easy to operate, portable and practical for the measurement of As(III) in the field.

Detecting defects of yarn-dyed fabrics automatically in industrial scenarios can improve economic efficiency, but the scarcity of defect samples makes the task more challenging in the customised and small-batch production scenario. At present, most reconstruction-based methods have high requirements on the effect of reconstructing the defect area into the normal area, and the reconstruction performance often determines the final defect detection result. To solve this problem, this article proposes an unsupervised learning framework of dual attention embedded reconstruction distillation. We try to use this novel distillation scheme to provide some contribution to the defect detection field. Firstly, different from the encoder-encoder structure of traditional distillation, the teacher-student network in this article adopts the encoder-decoder structure. The purpose of the student network is to restore the normal feature representation of the pre-trained teacher network. Secondly, this article proposes a dual attention residual module, which can effectively remove redundant information and defective feature information from the teacher network through the double feature weight allocation mechanism. This helps the student network to recover the normal feature information output by the teacher network. Finally, the multi-level training deployment at the feature level in this article aims to make the model obtain accurate defect detection results. The proposed method has been extensively tested on the published fabric dataset YDFID-1, ZJU-Leaper dataset and the anomaly detection dataset MVTec. The results show that this method not only has good performance in fabric defect detection and location but also has universal applicability.

Laundry detergents commonly contain bleach activators that react with the perhydroxy anion produced from perborate or percarbonate anions to form activated peroxy compounds; these enhance bleaching and stain removal capacity especially at lower temperatures, hydrogen peroxide being an inefficient bleach below 60°C. The most commonly used activators are N, N, N′, N′-tetraacetylethylenediamine (TAED) and sodium nonanoyloxybenzenesulphonate (SNOBS) the former being used across Europe whereas the latter is used widely in the United States and Japan. This research studies the preparation of novel activator compounds which are carbamylated derivatives of selected nucleophiles using either solid or aqueous reactions of nucleophilic carboxylate anions with the highly reactive isocyanic acid entity derived from the acidification of sodium cyanate. The novel activator compounds were then assessed as bleach activators by testing against tea and bilberry-stained cotton reference fabrics at 40°C in the presence of hydrogen peroxide at pH values ranging from 4 to 10; bleaching efficiency was assessed visually and colorimetrically. Results showed that all of the synthesised compounds were more effective bleach activators across the pH range tested than the standard TAED system.

Ultrafine polyamide/polyurethane synthetic leather (UP/PSL), with a highly natural leather-like appearance and touch, is widely used in many leather commodities. Generally, acid dyes, which are mostly used for dyeing UP/PSL, exhibit poor colour fastness. While, reactive dyes are well-known for their good colour fastness. However, reactive dyes are not used to dye UP/PSL because they are water-soluble and cannot stain the polyurethane (PU) in UP/PSL. In this study, five low water-soluble reactive dyes with good affinity for both polyamide (PA) and PU were synthesised and characterised using ultraviolet-visible and infrared spectroscopy, and mass spectrometry. All low-water-soluble reactive dyes were monoazo dyes with only one sulfonic group and two different functional groups. The reactive dyes were used to dye UP/PSL at 98°C and fixed at 90°C with 7-azatridecane-1,13-diamine as a crosslinking agent. For comparison, Eriofast Red-2B (ER-2B) was used to dye UP/PSL using a special dyeing procedure. ER-2B showed severe issues related to low utilisation and uneven dyeing, whereas the five low water-soluble reactive dyes exhibited better performance than ER-2B. Both the exhaustion and fixation of dyes 1 and 4 exceeded 90.0% when the dosage was less than 3.0% owf (on weight of fabric). In addition, they exhibited good levelling. The washing fastness of the five reactive dyes was excellent and higher than grade 4. The dry rubbing fastness was higher than grade 3-4. Therefore, UP/PSL can be satisfactorily dyed using the reactive dyes with a solubility of less than 1.0 g/L and meet the requirements of daily life applications.